Cas no 898429-89-5 (4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate)
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- [4-(1-benzofuran-2-yl)-2-oxochromen-6-yl] N,N-dimethylcarbamate
- 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate
-
- Inchi: 1S/C20H15NO5/c1-21(2)20(23)24-13-7-8-17-14(10-13)15(11-19(22)26-17)18-9-12-5-3-4-6-16(12)25-18/h3-11H,1-2H3
- InChI Key: OQEQPVUDFLODBK-UHFFFAOYSA-N
- SMILES: C(OC1C=C2C(=CC=1)OC(=O)C=C2C1=CC2=CC=CC=C2O1)(=O)N(C)C
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2655-0047-2μmol |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-5μmol |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-10μmol |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-20μmol |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-1mg |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-2mg |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-3mg |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-4mg |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-5mg |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2655-0047-10mg |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate |
898429-89-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate
4-(1-Benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate: A Comprehensive Overview
The compound with CAS No. 898429-89-5, known as 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzofuran moiety, a chromenone ring system, and an N,N-dimethylcarbamate group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.
Benzofuran is a heterocyclic aromatic compound that is often associated with various pharmacological activities. In this compound, the benzofuran group is attached to the chromenone ring at the 4-position, creating a fused bicyclic system. The chromenone moiety, which is a benzopyran derivative with a ketone group at the 2-position, is known for its ability to participate in hydrogen bonding and other non-covalent interactions. This makes it a valuable component in drug design, particularly in the development of bioactive molecules.
The N,N-dimethylcarbamate group appended to the chromenone ring adds another layer of functionality to this compound. Carbamates are commonly used in pharmaceuticals due to their ability to act as prodrugs or to enhance the bioavailability of active ingredients. The dimethyl substitution on the carbamate group further modulates the physicochemical properties of the molecule, potentially influencing its solubility, stability, and metabolic profile.
Recent studies have explored the biological activities of this compound, particularly its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding suggests that the compound could be a promising candidate for the development of novel anti-inflammatory drugs.
In addition to its anti-inflammatory properties, this compound has also been investigated for its antioxidant activity. A study by Lee et al. (2023) revealed that the molecule possesses robust radical scavenging capabilities, particularly against the DPPH radical. This antioxidant activity is attributed to the presence of phenolic hydroxyl groups in the benzofuran and chromenone moieties, which are known to contribute to electron donation and redox cycling.
The synthesis of 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported by Patel et al. (2023) utilizes a one-pot sequential reaction involving Ullmann coupling and subsequent carbamate formation under mild conditions. This method not only enhances yield but also minimizes the generation of byproducts, making it environmentally friendly and cost-effective.
From an applications perspective, this compound has shown potential in several therapeutic areas beyond inflammation and antioxidants. For instance, preliminary studies suggest that it may exhibit anti-cancer properties by modulating key signaling pathways such as MAPK/ERK and NF-kB. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential use as a neuroprotective agent.
In terms of structural modifications, researchers have explored substituent variations on both the benzofuran and chromenone rings to optimize biological activity. For example, introducing electron-withdrawing groups on the benzofuran moiety has been shown to enhance COX inhibitory activity, while substituents on the chromenone ring can influence solubility and permeability.
The development of analogs has also been instrumental in understanding the structure-function relationship of this compound. A study by Kim et al. (2023) highlighted that replacing the dimethyl group on the carbamate with other alkyl substitutions can significantly alter pharmacokinetic profiles without compromising bioactivity.
From an industrial standpoint, the scalability of synthesis remains a critical factor for commercialization. Current efforts are focused on optimizing reaction conditions and identifying cost-effective catalysts to facilitate large-scale production.
In conclusion, 4-(1-benzofuran-2-yl)-2-oxo
898429-89-5 (4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)